Cas no 878055-86-8 (N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878055-86-8
• MF: C₂₃H₂₅N₃O₄S
• MW: 439.527304410934
• CID: 5510812
• Update Time: 2025-07-15

N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfonylacetamide
• N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C23H25N3O4S/c1-17-8-2-4-10-19(17)24-22(27)16-31(29,30)21-14-26(20-11-5-3-9-18(20)21)15-23(28)25-12-6-7-13-25/h2-5,8-11,14H,6-7,12-13,15-16H2,1H3,(H,24,27)
• InChI Key： OBPQQGWPQQPUHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

Comprehensive Overview of N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878055-86-8)

The compound N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide, identified by its CAS number 878055-86-8, is a sophisticated organic molecule with a unique structural framework. This molecule combines an indole core with a sulfonylacetamide moiety, making it a subject of interest in medicinal chemistry and drug discovery. The presence of a pyrrolidine ring and a methylphenyl group further enhances its potential for diverse biological interactions. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, given its modular design.

In recent years, the demand for novel indole derivatives has surged due to their role in modulating cellular pathways. The sulfonamide group in this compound is particularly noteworthy, as it is often associated with improved pharmacokinetic properties. Users searching for "indole-based sulfonamides" or "pyrrolidine-containing acetamides" will find this molecule highly relevant. Its structural complexity aligns with current trends in fragment-based drug design, a hot topic in pharmaceutical research. Additionally, its CAS no 878055-86-8 serves as a critical identifier for regulatory and patent-related queries.

The synthesis of N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide involves multi-step organic reactions, including sulfonylation and amide coupling. These methods are frequently discussed in forums focusing on advanced synthetic chemistry. The compound's molecular weight and logP values suggest moderate solubility, a feature often queried by researchers optimizing drug candidates. Its potential as a kinase inhibitor or GPCR modulator is under investigation, reflecting broader industry interest in targeted therapies.

From an SEO perspective, keywords like "indole sulfonylacetamide uses" and "878055-86-8 applications" are gaining traction. The compound's versatility makes it a candidate for addressing neurodegenerative diseases and inflammatory conditions, topics frequently searched in academic and biotech circles. Its mechanism of action remains a focal point, with studies probing its binding affinity to proteins like COX-2 or PDE4. Such inquiries align with the growing emphasis on precision medicine and structure-activity relationships (SAR).

Quality control and analytical characterization of CAS no 878055-86-8 rely on techniques such as HPLC, NMR, and mass spectrometry. These methods ensure batch consistency, a priority for laboratories adhering to Good Manufacturing Practices (GMP). Discussions around "purity standards for indole derivatives" often reference this compound, highlighting its industrial relevance. Furthermore, its patent status and commercial availability are common queries among stakeholders in the fine chemicals sector.

In conclusion, N-(2-methylphenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide represents a compelling case study in modern drug development. Its intricate architecture and functional groups offer ample opportunities for innovation, resonating with trends like AI-driven molecular modeling and green chemistry. As research progresses, this compound may emerge as a cornerstone in the next generation of bioactive small molecules.